3-amino-N-(2,4-dimethoxyphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of such compounds often involves complex organic reactions. For instance, a related compound was synthesized in a two-step procedure from p-toluidine, benzaldehyde, and trans-methyl-isoeugenol as commercial starting reagents through a sequence of Povarov cycloaddition reaction/ N-furoylation processes .Scientific Research Applications
Cancer Research
Compounds with similar structures have been evaluated for their potential as NF-κB inhibitors , which could be useful in anticancer drug research due to their role in cell proliferation and apoptosis .
Metabolic and Immunological Diseases
Derivatives of tetrahydroquinoline, which is part of the compound’s structure, have been identified as important agents for the treatment of metabolic and immunological diseases .
Neuroinflammation
Some related compounds have shown beneficial impacts on various brain disorders where neuroinflammation involving microglial activation plays a crucial role in the pathogenesis of these diseases .
Antimicrobial Activity
Related compounds have been evaluated for antimycobacterial, antibacterial, and antifungal activities in vitro, suggesting potential use in developing new antimicrobial agents .
Drug Discovery
Quinoline, a core structure within this compound, is a vital scaffold for leads in drug discovery due to its versatile applications in synthetic organic chemistry .
Hepatoprotective Effects
Compounds with similar structures have been tested for in vitro cytotoxicity in liver cancer cell lines, indicating potential hepatoprotective effects or therapeutic applications in liver diseases .
Mechanism of Action
Mode of Action
Without specific information on the compound’s targets, it’s challenging to describe its mode of action. Compounds with similar structures have been found to interact with their targets in a variety of ways, including binding to receptors, inhibiting enzymes, or modulating ion channels .
Biochemical Pathways
Based on the compound’s structure, it may potentially influence pathways involving indole derivatives, which are known to possess various biological activities .
Pharmacokinetics
The compound’s predicted properties such as boiling point, density, and pka suggest that it may have certain bioavailability characteristics .
Result of Action
The specific molecular and cellular effects of this compound’s action are currently unknown. Compounds with similar structures have been found to exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .
properties
IUPAC Name |
3-amino-N-(2,4-dimethoxyphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O3S/c1-4-12-5-7-16-13(9-12)10-15-19(23)20(29-22(15)25-16)21(26)24-17-8-6-14(27-2)11-18(17)28-3/h6,8,10-12H,4-5,7,9,23H2,1-3H3,(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRDCOXUENSTSHW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)NC4=C(C=C(C=C4)OC)OC)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-(2,4-dimethoxyphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide |
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